molecular formula C29H30N2O10 B8437525 N-(Cyanomethyl)daunorubicin CAS No. 103450-88-0

N-(Cyanomethyl)daunorubicin

Cat. No.: B8437525
CAS No.: 103450-88-0
M. Wt: 566.6 g/mol
InChI Key: HXMPULXHXQNBFA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(Cyanomethyl)daunorubicin is a useful research compound. Its molecular formula is C29H30N2O10 and its molecular weight is 566.6 g/mol. The purity is usually 95%.
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Properties

CAS No.

103450-88-0

Molecular Formula

C29H30N2O10

Molecular Weight

566.6 g/mol

IUPAC Name

2-[[6-[(3-acetyl-3,5,12-trihydroxy-10-methoxy-6,11-dioxo-2,4-dihydro-1H-tetracen-1-yl)oxy]-3-hydroxy-2-methyloxan-4-yl]amino]acetonitrile

InChI

InChI=1S/C29H30N2O10/c1-12-24(33)16(31-8-7-30)9-19(40-12)41-18-11-29(38,13(2)32)10-15-21(18)28(37)23-22(26(15)35)25(34)14-5-4-6-17(39-3)20(14)27(23)36/h4-6,12,16,18-19,24,31,33,35,37-38H,8-11H2,1-3H3

InChI Key

HXMPULXHXQNBFA-UHFFFAOYSA-N

Canonical SMILES

CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)C)O)NCC#N)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A sample of 0.017 grams (0.21 mmol) of anhydrous sodium acetate and 15 μl (0.033 g, 0.197 mmol) of iodoacetonitrile were added to a solution of 0.065 grams (0.123 mmol) of daunorubicin, free base, in 1 ml of dry DMF, and the dark red mixture thus obtained stirred at room temperature in the dark for 44 hours until thin layer chromatography (TLC) run on aliquots of the reaction mixture showed conversion to the desired product. The reaction mixture was then evaporated at low temperature and pressure (about 35°, <5 mm), the residue dissolved in 10 ml chloroform/methanol (9/1) and the solution washed with acetic acid, water, and sodium bicarbonate and dried. The organic layer was evaporated, and the residue further purified to obtain 0.059 g (84%) of the desired N-cyanomethylDau. Daunorubicin (0.010 g) was recovered from the acetic acid extract.
Quantity
0.017 g
Type
reactant
Reaction Step One
Quantity
15 μL
Type
reactant
Reaction Step One
Quantity
0.065 g
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One

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